Cas no 1016808-08-4 (2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile)

• Product Name: 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile
• CAS No: 1016808-08-4
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 5524570
• Update Time: 2025-06-08

2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile

• Inchi： 1S/C13H11N3O/c1-17-12-6-4-11(5-7-12)16-13-10(9-14)3-2-8-15-13/h2-8H,1H3,(H,15,16)
• InChI Key： ZUWKHMJJQUUUHF-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OC)C=C2)=NC=CC=C1C#N

Additional information on 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile

Introduction to 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile (CAS No. 1016808-08-4)

2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile, with the CAS number 1016808-08-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a methoxyphenyl amino group and a cyano group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile can be represented as C₁₃H₁₂N₂O, with a molecular weight of approximately 216.25 g/mol. The presence of the methoxy group on the phenyl ring enhances the compound's solubility and stability, while the cyano group imparts significant electronic effects that can influence its reactivity and biological properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile. One of the key areas of interest is its role as a potential anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its direct biological activities, 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile has been explored as a scaffold for the development of novel drugs. Its structural flexibility allows for the introduction of various functional groups that can enhance its potency and selectivity. For instance, modifications at the pyridine ring or the methoxyphenyl group have led to derivatives with improved pharmacological profiles and reduced side effects.

The synthesis of 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile is well-documented in the literature, with several efficient routes reported. One common method involves the reaction of 3-cyanopyridine with 4-methoxyaniline in the presence of a suitable catalyst. This synthetic approach provides high yields and good purity, making it suitable for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile in various therapeutic settings. Preliminary results have shown promising outcomes, with patients exhibiting significant improvements in disease symptoms and quality of life. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 2-[(4-Methoxyphenyl)amino]pyridine-3-carbonitrile (CAS No. 1016808-08-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.